Cas no 79754-38-4 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-)

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl- structure
79754-38-4 structure
Product Name:1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-
CAS No:79754-38-4
MF:C8H7NO5
MW:197.144882440567
CID:556218
PubChem ID:24728595
Update Time:2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-
    • 5-FORMYL-3-METHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID
    • 1H-Pyrrole-2,4-dicarboxylicacid,5-formyl-3-methyl
    • 2,4-Pyrroledicarboxylicacid,5-formyl-3-methyl-(3CI)
    • 2-formyl-4-methylpyrrole-3,5-dicarboxylic acid
    • 3,5-Dicarboxy-2-formyl-4-methyl-pyrrol
    • 5-Formyl-3-methyl-1H-pyrrole-2,4-decarboxylic acid
    • 5-Formyl-3-methyl-pyrrol-2,4-dicarbonsaeure
    • 5-formyl-3-methyl-pyrrole-2,4-dicarboxylic acid
    • Pyrrole-2,4-dicarboxylic acid,5-formyl-3-methyl-(7CI)
    • AKOS006285471
    • 2,3-DICHLORO-4-[2-(4-NITROPHENYL)HYDRAZONO]BUT-2-ENOICACID
    • DTXSID80646425
    • FT-0718775
    • 79754-38-4
    • Inchi: 1S/C8H7NO5/c1-3-5(7(11)12)4(2-10)9-6(3)8(13)14/h2,9H,1H3,(H,11,12)(H,13,14)
    • InChI Key: HHNXNXMHDXRXPX-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C=O)NC(C(=O)O)=C1C)=O

Computed Properties

  • Exact Mass: 197.03200
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 107.46000
  • LogP: 0.53200
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